Cas no 82925-01-7 (1,2,3,4-Tetrahydro-6,7-dimethoxy-2-2-(4-nitrophenyl)ethylisoquinoline)

1,2,3,4-Tetrahydro-6,7-dimethoxy-2-2-(4-nitrophenyl)ethylisoquinoline structure
82925-01-7 structure
Product Name:1,2,3,4-Tetrahydro-6,7-dimethoxy-2-2-(4-nitrophenyl)ethylisoquinoline
CAS No:82925-01-7
MF:C19H22N2O4
MW:342.388985157013
MDL:MFCD09955195
CID:988342
PubChem ID:10427476
Update Time:2025-04-20

1,2,3,4-Tetrahydro-6,7-dimethoxy-2-2-(4-nitrophenyl)ethylisoquinoline Chemical and Physical Properties

Names and Identifiers

    • 6,7-Dimethoxy-2-(4-nitrophenethyl)-1,2,3,4-tetrahydroisoquinoline
    • 1,2,3,4-Tetrahydro-6,7-dimethoxy-2-[2-(4-nitrophenyl)ethyl]isoquinoline
    • 1,2,3,4-Tetrahydro-6
    • 6,7-dimethoxy-2-[2-(4-nitrophenyl)ethyl]-3,4-dihydro-1H-isoquinoline
    • 6,7-Dimethoxy-2-[2-(4-nitro-phenyl)-ethyl]-1,2,3,4-tetrahydro-isoquinoline
    • 82925-01-7
    • APCRFYGXPUAKFD-UHFFFAOYSA-N
    • SCHEMBL8789531
    • CS-0006979
    • DTXSID10439786
    • AKOS016005132
    • FT-0674992
    • A864323
    • 6,7-Dimethoxy-2-[2-(4-nitrophenyl)ethyl]-1,2,3,4-tetrahydroisoquinoline
    • 1,2,3,4-tetrahydro-6,7-dimethoxy-2-[2-(4-nitrophenyl)ethyl]-Isoquinoline
    • DS-020763
    • 1,2,3,4-Tetrahydro-6,7-dimethoxy-2-2-(4-nitrophenyl)ethylisoquinoline
    • MDL： MFCD09955195
    • Inchi： 1S/C19H22N2O4/c1-24-18-11-15-8-10-20(13-16(15)12-19(18)25-2)9-7-14-3-5-17(6-4-14)21(22)23/h3-6,11-12H,7-10,13H2,1-2H3
    • InChI Key： APCRFYGXPUAKFD-UHFFFAOYSA-N
    • SMILES： O(C)C1C(=CC2=C(C=1)CN(CCC1C=CC(=CC=1)[N+](=O)[O-])CC2)OC

Computed Properties

  • Exact Mass: 342.15800
  • Monoisotopic Mass: 342.15795719g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 6
  • Complexity: 434
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 67.5Ų

Experimental Properties

  • PSA: 67.52000
  • LogP: 3.67390

1,2,3,4-Tetrahydro-6,7-dimethoxy-2-2-(4-nitrophenyl)ethylisoquinoline Customs Data

  • HS CODE：2933499090
  • Customs Data：

    China Customs Code:

    2933499090

    Overview:

    2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1,2,3,4-Tetrahydro-6,7-dimethoxy-2-2-(4-nitrophenyl)ethylisoquinoline Pricemore >>

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1,2,3,4-Tetrahydro-6,7-dimethoxy-2-2-(4-nitrophenyl)ethylisoquinoline Production Method

1,2,3,4-Tetrahydro-6,7-dimethoxy-2-2-(4-nitrophenyl)ethylisoquinoline Related Literature

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